4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• IUPAC Name: 4,5-dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine
• InChI: InChI=1S/C11H14N4/c1-7-4-5-10(13-6-7)15-11(12)8(2)9(3)14-15/h4-6H,12H2,1-3H3
• InChI Key: GXSPUVQARDCSTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)N2C(=C(C(=N2)C)C)N

Description

4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine is a heterocyclic compound that belongs to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties

Preparation Methods

The synthesis of 4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine typically involves the condensation of appropriate hydrazine derivatives with acetylenic ketones . The reaction conditions often include the use of solvents like tetrahydrofuran and catalysts to facilitate the cyclization process . Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the pyrazole ring, using reagents like halogens or alkylating agents.

Scientific Research Applications

4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic systems.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to enzymes or receptors, leading to modulation of biological processes . Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

4,5-Dimethyl-2-(5-methylpyridin-2-yl)pyrazol-3-amine can be compared with other similar compounds, such as:

3,5-Dimethylpyrazole: Known for its use in coordination chemistry and as a ligand in metal complexes.

2-Methyl-5-pyridinylpyrazole: Studied for its potential biological activities and applications in medicinal chemistry.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .